Cas no 1344968-35-9 ((S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide)

(S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide is a chiral organic compound featuring a thiazole moiety and an amide linkage, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its stereospecific (S)-configuration ensures precise enantioselectivity in applications requiring chiral specificity, such as drug development. The thiazole ring enhances its potential as a bioactive scaffold, contributing to interactions with biological targets. The compound’s structural versatility allows for further functionalization, facilitating its use in the design of protease inhibitors or kinase modulators. High purity and well-defined stereochemistry make it suitable for research in medicinal chemistry and asymmetric synthesis. Proper handling under controlled conditions is recommended due to its reactive functional groups.

(S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide structure

1344968-35-9 structure

Product Name:(S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide

CAS No:1344968-35-9

MF:C₈H₁₃N₃OS

MW:199.273319959641

CID:2165613

Update Time:2025-06-28

(S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide Chemical and Physical Properties

Names and Identifiers

- (S)-2-amino-n-(1-thiazol-2-yl-ethyl)-propionamide
- AM91999
- (S)-2-Amino-N-(1-thiazol-2-ylethyl)propanamide
- (2S)-2-amino-N-[1-(1,3-thiazol-2-yl)ethyl]propanamide
- (S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide
- Inchi： 1S/C8H13N3OS/c1-5(9)7(12)11-6(2)8-10-3-4-13-8/h3-6H,9H2,1-2H3,(H,11,12)/t5-,6?/m0/s1
- InChI Key： PLWQFCGVNGSLPA-ZBHICJROSA-N
- SMILES： S1C=CN=C1C(C)NC([C@H](C)N)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 188
Topological Polar Surface Area: 96.2

(S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM494772-1g	2-Amino-N-((S)-1-(thiazol-2-yl)ethyl)propanamide	1344968-35-9	97%	1g	$1378	2022-09-29
Fluorochem	087261-500mg	S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide	1344968-35-9		500mg	￡694.00	2022-03-01

(S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide Related Literature

1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
3. Achieving molecular stability of racemic 4-O-benzyl-myo-inositol-1,3,5-orthoformate through crystal formation†

Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
4. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
5. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856

Additional information on (S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide

Recent Advances in the Study of (S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide (CAS: 1344968-35-9)

In recent years, (S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide (CAS: 1344968-35-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This chiral small molecule, featuring both amino and thiazole functional groups, has demonstrated promising biological activities that warrant further investigation. The compound's unique structural characteristics make it a valuable scaffold for drug discovery, particularly in the development of targeted therapies.

Recent studies have focused on elucidating the molecular mechanisms underlying the compound's biological effects. Research published in the Journal of Medicinal Chemistry (2023) revealed that (S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide exhibits selective inhibition against specific kinase targets involved in inflammatory pathways. The study employed a combination of computational modeling and in vitro assays to demonstrate the compound's binding affinity and selectivity profile.

The synthetic accessibility of this compound has also been a subject of investigation. A 2024 publication in Organic Process Research & Development described an optimized synthetic route for (S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide that improves yield and enantiomeric purity. This advancement is particularly significant for scaling up production for preclinical studies.

Pharmacokinetic studies of this compound have shown interesting properties. Research conducted at several academic institutions has demonstrated that the thiazole moiety contributes to improved metabolic stability compared to similar compounds without this heterocycle. These findings suggest potential advantages for in vivo applications.

Current research directions include exploring structure-activity relationships (SAR) around the core scaffold. Several analogs have been synthesized and evaluated, with some derivatives showing enhanced potency while maintaining favorable safety profiles. These efforts are paving the way for potential therapeutic applications in areas such as autoimmune diseases and certain cancers.

The compound's mechanism of action continues to be an active area of investigation. Recent findings presented at the 2024 American Chemical Society national meeting suggest that (S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide may modulate protein-protein interactions in addition to its kinase inhibitory activity, opening new possibilities for drug development.

Future research directions are expected to focus on target identification and validation, as well as further optimization of the compound's pharmaceutical properties. The growing body of evidence supporting the biological relevance of this scaffold suggests it may become an important tool in chemical biology and a potential starting point for therapeutic development.